Cas no 112614-14-9 (2-Hexenamide,N,N'-(dithiodi-2,1-ethanediyl)bis-, (E,E)- (9CI))

• Product Name: 2-Hexenamide,N,N'-(dithiodi-2,1-ethanediyl)bis-, (E,E)- (9CI)
• CAS No: 112614-14-9
• MF: C₁₆H₂₈N₂O₂S₂
• MW: 344.53572177887
• CID: 168923
• PubChem ID: 6443901
• Update Time: 2025-04-19

2-Hexenamide,N,N'-(dithiodi-2,1-ethanediyl)bis-, (E,E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Hexenamide,N,N'-(dithiodi-2,1-ethanediyl)bis-, (E,E)- (9CI)
• bis(2-(2-hexenoylamino)ethyl) disulfide
• N-[2-[2-(hex-2-enoylamino)ethyldisulfanyl]ethyl]hex-2-enamide
• (2E,2'E)-N,N'-(disulfanediyldiethane-2,1-diyl)bishex-2-enamide
• BHAED
• 112614-14-9
• (E)-N-[2-[2-[[(E)-hex-2-enoyl]amino]ethyldisulfanyl]ethyl]hex-2-enamide

• Inchi： 1S/C16H28N2O2S2/c1-3-5-7-9-15(19)17-11-13-21-22-14-12-18-16(20)10-8-6-4-2/h7-10H,3-6,11-14H2,1-2H3,(H,17,19)(H,18,20)/b9-7+,10-8+
• InChI Key： HDSNHLKSQJFDSY-FIFLTTCUSA-N
• SMILES： S(CCNC(/C=C/CCC)=O)SCCNC(/C=C/CCC)=O

Computed Properties

• Exact Mass: 344.15922
• Monoisotopic Mass: 344.15922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109
• XLogP3: 3.1

Experimental Properties

• Density: 1.077
• Boiling Point: 580.9°Cat760mmHg
• Flash Point: 305.1°C
• Refractive Index: 1.535